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Compound of Interest

Compound Name: Phenylglyoxylic Acid

Cat. No.: B029381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

phenylglyoxylic acid (CAS No. 611-73-4), a key chemical intermediate in various synthetic

processes. This document outlines the known hazards, exposure controls, and emergency

procedures to ensure its safe use in a laboratory and manufacturing environment.

Chemical and Physical Properties
Phenylglyoxylic acid, also known as benzoylformic acid, is a light yellow crystalline solid.[1] It

is a 2-oxo monocarboxylic acid, structurally consisting of a glyoxylic acid with a phenyl group

substituent.[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Phenylglyoxylic Acid
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Property Value Source

Molecular Formula C₈H₆O₃ [1][2][3]

Molecular Weight 150.13 g/mol [1][2][3][4]

Appearance Light yellow crystalline solid [1]

Melting Point 66 °C [1]

Boiling Point 163 °C at 15 mm Hg [1]

Solubility 920 g/L in water at 0 °C [1]

CAS Number 611-73-4 [1][2][4][5]

Hazard Identification and GHS Classification
Phenylglyoxylic acid is classified as a hazardous chemical under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are skin, eye,

and respiratory irritation.[1][5][6]

Table 2: GHS Hazard Classification for Phenylglyoxylic Acid

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

The GHS pictograms associated with these hazards is the exclamation mark (GHS07).[4] The

signal word is "Warning".[4][5]

Toxicological Information
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The toxicological properties of phenylglyoxylic acid have not been fully investigated.[5]

However, some data is available.

Acute Toxicity:

Intravenous LD50 (mouse): 180 mg/kg[7]

Chronic Toxicity and Other Studies:

Studies in rats have shown that oral administration of phenylglyoxylic acid over three

months can lead to an increased relative kidney weight at high doses, though no structural

changes in the kidney were observed.[8]

Some studies suggest that phenylglyoxylic acid, a metabolite of styrene, may be

responsible for some of the neurotoxic effects observed after styrene exposure.[8][9]

Specifically, it has been shown to induce striatal-motor toxicity in rats.[9][10]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

phenylglyoxylic acid.

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5][6]

Use only in a well-ventilated area or outdoors.[5][6]

Wash hands and any exposed skin thoroughly after handling.[5][6]

Wear appropriate personal protective equipment (PPE).[2][5]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[5][6][11]
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Store locked up.[5]

Recommended storage temperatures can vary, with some suppliers recommending 4°C for

long-term storage.[11]

Incompatible Materials:

Strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[2][5]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls:

Ensure adequate ventilation, especially in confined areas.[2][11]

Use of a local exhaust ventilation system is recommended.

Eyewash stations and safety showers should be readily accessible near the workstation.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles conforming to EN166.

[5][11]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[5][11]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a

NIOSH/MSHA approved respirator should be worn.[11] For high airborne contaminant

concentrations, positive-pressure supplied air respirators may be necessary.[11]

The following diagram illustrates a general workflow for handling hazardous chemicals like

phenylglyoxylic acid in a laboratory setting.
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General Laboratory Handling Workflow for Phenylglyoxylic Acid

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Ventilated Workspace

Weigh Phenylglyoxylic Acid

Proceed to handling

Dissolve/Use in Reaction

Decontaminate Glassware and Surfaces

After experiment completion

Dispose of Waste in Accordance with Regulations

Remove and Dispose of/Clean PPE

Click to download full resolution via product page

Caption: General laboratory handling workflow for phenylglyoxylic acid.
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First Aid Measures
In case of exposure, immediate action is necessary.

Table 3: First Aid Measures for Phenylglyoxylic Acid Exposure

Exposure Route First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If you feel

unwell, call a POISON CENTER or

doctor/physician.[5][6]

Skin Contact

Wash off immediately with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash before reuse.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5][6]

Ingestion

Do NOT induce vomiting. Clean mouth with

water. Never give anything by mouth to an

unconscious person. If possible, drink milk

afterwards. Call a physician.[2][5][11]

The logical flow for responding to an exposure incident is outlined in the following diagram.
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First Aid Response to Phenylglyoxylic Acid Exposure

Immediate Actions

Exposure Occurs

Assess Scene for Safety

Remove from Exposure Source

Inhalation:
Move to fresh air.

Skin Contact:
Wash with soap and water.

Eye Contact:
Rinse with water for 15 mins.

Ingestion:
Rinse mouth. Do NOT induce vomiting.

Seek Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: First aid response flowchart for phenylglyoxylic acid exposure.

Fire-Fighting Measures
Suitable Extinguishing Media:

Water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[2][3][5]
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Unsuitable Extinguishing Media:

Do not use a water jet, as it may spread the fire.[12]

Specific Hazards Arising from the Chemical:

Thermal decomposition can lead to the release of irritating gases and vapors, including

carbon monoxide (CO) and carbon dioxide (CO₂).[5]

Protective Equipment for Firefighters:

As in any fire, wear a self-contained breathing apparatus (SCBA) with pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[5][11]

Accidental Release Measures
Personal Precautions:

Ensure adequate ventilation.

Use personal protective equipment as required.[11]

Avoid breathing vapors, mist, or gas.[2]

Environmental Precautions:

Prevent the product from entering drains or water courses.[2][3]

Methods for Containment and Cleaning Up:

For solid spills, sweep up and shovel into suitable containers for disposal.[5] Avoid creating

dust.[11]

For liquid spills, absorb with an inert absorbent material (e.g., diatomite, universal binders)

and place in a suitable container for disposal.[2]

Clean the contaminated surface thoroughly.[11]
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Disposal Considerations
Dispose of contents and containers to an approved waste disposal plant in accordance with

applicable local, regional, and national laws and regulations.[5][11] Do not empty into drains.[5]

Experimental Protocols
Detailed experimental protocols for assessing the specific toxicity of phenylglyoxylic acid are

not widely available in the public domain. However, standardized OECD (Organisation for

Economic Co-operation and Development) guidelines are typically followed for chemical safety

testing. For the hazards identified for phenylglyoxylic acid, the following standard protocols

would be relevant:

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This guideline is used to

assess the potential of a substance to cause skin irritation or corrosion. The test substance is

applied to the skin of an animal (typically a rabbit) and the effects are observed and scored

over a period of time.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline is used to evaluate

the potential of a substance to cause eye irritation or damage. The test substance is instilled

into the eye of an animal (usually a rabbit) and the effects on the cornea, iris, and conjunctiva

are assessed.

OECD Test Guideline 403: Acute Inhalation Toxicity: This guideline is used to determine the

toxicity of a substance when inhaled. Animals are exposed to the substance in the air for a

defined period, and the health effects are monitored.

The general workflow for such a toxicological assessment is depicted below.
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General Toxicological Assessment Workflow

Study Planning

In-Life Phase

Analysis and Reporting

Select Appropriate OECD Guideline

Develop Detailed Study Protocol

Prepare Test Substance Formulations

Proceed to execution

Administer Substance to Test Animals

Conduct Clinical Observations

Perform Necropsy and Histopathology

After observation period

Analyze and Interpret Data

Generate Final Study Report

Click to download full resolution via product page

Caption: General workflow for a toxicological assessment study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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